Cas no 1270965-26-8 (4-(4-ethynylphenyl)-1H-imidazole)

• Product Name: 4-(4-ethynylphenyl)-1H-imidazole
• CAS No: 1270965-26-8
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 5977190
• PubChem ID: 130649308
• Update Time: 2025-10-05

4-(4-ethynylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethynylphenyl)-1H-imidazole
• 1H-Imidazole, 5-(4-ethynylphenyl)-
• 1270965-26-8
• EN300-1762670
• 5-(4-ethynylphenyl)-1H-Imidazole

• Inchi： 1S/C11H8N2/c1-2-9-3-5-10(6-4-9)11-7-12-8-13-11/h1,3-8H,(H,12,13)
• InChI Key： XBFLCIMJKRPVRA-UHFFFAOYSA-N
• SMILES： C1NC(C2=CC=C(C#C)C=C2)=CN=1

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 394.4±25.0 °C(Predicted)
• pka: 12.91±0.10(Predicted)

Additional information on 4-(4-ethynylphenyl)-1H-imidazole

4-(4-Ethynylphenyl)-1H-Imidazole: A Comprehensive Overview

4-(4-Ethynylphenyl)-1H-imidazole, also known by its CAS number CAS 1270965-26-8, is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its imidazole ring fused with an ethynylphenyl group, has garnered attention due to its unique electronic properties and versatile applications.

The structure of 4-(4-ethynylphenyl)-1H-imidazole consists of an imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, and a phenylethyne group attached at the 4-position. This combination imparts the molecule with both aromaticity and the ability to engage in π-π interactions, making it a valuable component in supramolecular chemistry and materials design.

Recent studies have highlighted the role of CAS 1270965-26-8 in drug discovery, particularly in the development of bioactive compounds targeting specific protein interactions. The ethynyl group's reactivity allows for click chemistry applications, enabling the synthesis of complex molecules with precision. Additionally, the compound's ability to act as a ligand in metal coordination has opened avenues for its use in catalysis and sensing technologies.

In the realm of materials science, 4-(4-ethynylphenyl)-1H-imidazole has been employed as a building block for constructing two-dimensional materials and functional polymers. Its high thermal stability and electrical conductivity make it suitable for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

The synthesis of this compound typically involves a multi-step process, including nucleophilic substitution and cyclization reactions. Researchers have optimized these methods to achieve higher yields and purities, ensuring its availability for large-scale applications.

In conclusion, CAS 1270965-26-8, or 4-(4-ethynylphenyl)-1H-imidazole, stands as a testament to the versatility of heterocyclic compounds in modern chemistry. Its diverse applications across drug discovery, materials science, and catalysis underscore its importance as a key molecule in contemporary chemical research.